1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane

• IUPAC Name: [4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepan-1-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C13H21N5O4S/c19-13(17-6-8-22-9-7-17)16-2-1-3-18(5-4-16)23(20,21)12-10-14-11-15-12/h10-11H,1-9H2,(H,14,15)
• InChI Key: JDQPWVGPVQNWPR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2=CN=CN2)C(=O)N3CCOCC3
• Molecular Formula: C13H21N5O4S
• Molecular Weight: 343.40 g/mol

Description

1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane, also known as ISMD, is an organic compound with a wide range of applications in scientific research. It is a type of diazepane derivative, which is a heterocyclic compound containing two fused rings of five- and six-membered nitrogen and oxygen atoms, respectively. ISMD has been used in a variety of scientific studies, such as drug discovery, drug synthesis, and molecular biology.

Scientific Research Applications

1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane has been used in a variety of scientific studies, such as drug discovery, drug synthesis, and molecular biology. In drug discovery, 1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane has been used to identify new therapeutic agents that can be used to treat various diseases. In drug synthesis, 1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane has been used to synthesize new drugs with improved pharmacokinetic properties. In molecular biology, 1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane has been used to study the structure and function of proteins and nucleic acids. Additionally, 1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane has been used to study the interactions between proteins and other molecules, and to identify potential drug targets.

Mechanism of Action

1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane acts as a proton acceptor, which means it can accept protons from other molecules. This allows it to form hydrogen bonds with other molecules, which helps it to form stable complexes with them. Additionally, 1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane can interact with proteins, nucleic acids, and other molecules, which allows it to modulate their activity.
Biochemical and Physiological Effects
1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to increase the activity of enzymes involved in the metabolism of drugs and other molecules, which can lead to increased drug efficacy. Additionally, 1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane has been shown to modulate the activity of proteins involved in signal transduction pathways, which can lead to changes in cell behavior.

Advantages and Limitations for Lab Experiments

1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane has several advantages when used in laboratory experiments. For example, it is relatively inexpensive to synthesize and is stable in a variety of conditions. Additionally, it has a wide range of applications in scientific research. However, 1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane also has some limitations. For example, it may not be suitable for use in certain types of experiments, such as those involving highly reactive molecules. Additionally, it may not be suitable for use in experiments involving large quantities of molecules.

Future Directions

There are a number of possible future directions for research involving 1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane. For example, further research could be conducted to identify new therapeutic agents that can be synthesized using 1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane. Additionally, further research could be conducted to identify novel uses for 1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane in drug synthesis and molecular biology. Additionally, further research could be conducted to better understand the biochemical and physiological effects of 1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane and to identify potential new applications for it. Finally, further research could be conducted to optimize the synthesis of 1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane and to identify new methods of synthesis.

Synthesis Methods

1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane can be synthesized using a variety of methods, such as the condensation of 1-amino-4-sulfonyl-4-morpholine-1,4-diazepane (ASMD) and 1-imidazole-4-sulfonic acid (ISA). This method involves the reaction of the two compounds in a strong acid, such as sulfuric acid, at a temperature of around 100°C. The reaction yields 1-(1H-imidazole-4-sulfonyl)-4-(morpholine-4-carbonyl)-1,4-diazepane as the major product and ASMD as the minor product. Other methods of synthesis include the condensation of ISA and morpholine, the reaction of ISA with ethylenediamine, and the reaction of ISA with 1,4-dihydropyridine.